Cas no 2639403-76-0 ((2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride)

• Product Name: (2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride
• CAS No: 2639403-76-0
• MF: C₈H₁₅ClO₄S
• MW: 242.720300912857
• MDL: MFCD33549653
• CID: 5640377
• PubChem ID: 155970647
• Update Time: 2025-05-22

(2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride
• 1,4-Dioxane-2-methanesulfonyl chloride, 2,6,6-trimethyl-
• 2639403-76-0
• EN300-27780391

• MDL： MFCD33549653
• Inchi： 1S/C8H15ClO4S/c1-7(2)4-12-5-8(3,13-7)6-14(9,10)11/h4-6H2,1-3H3
• InChI Key： GMDXSYBLEHLEDR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)COCC1(C)CS(Cl)(=O)=O

Computed Properties

• Exact Mass: 242.0379578g/mol
• Monoisotopic Mass: 242.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 312.6±17.0 °C(Predicted)

Additional information on (2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride

(2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride: A Comprehensive Overview

The compound with CAS No 2639403-76-0, commonly referred to as (2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and versatile applications in modern chemistry.

At its core, (2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride features a dioxane ring system with specific substituents that confer it with distinctive chemical properties. The dioxane ring is a six-membered cyclic ether structure that provides stability and reactivity in various chemical transformations. The presence of three methyl groups at the 2 and 6 positions of the dioxane ring further enhances its steric bulk and electronic characteristics.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials. For instance, researchers have explored its role as an intermediate in the preparation of novel polymers and biodegradable materials. The sulfonyl chloride group attached to the dioxane ring acts as a reactive site for nucleophilic substitutions, making it an ideal building block for constructing complex molecular architectures.

In terms of physical properties, (2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride exhibits a high melting point and excellent thermal stability. These attributes make it suitable for use in high-temperature applications and industrial processes where durability is paramount.

Moreover, this compound has found applications in pharmaceutical research due to its ability to serve as a precursor in the synthesis of bioactive molecules. Its structure allows for precise control over stereochemistry during reactions, which is crucial in drug development.

Recent advancements in green chemistry have also brought attention to the sustainable synthesis of (2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride. Scientists are exploring catalytic methods that minimize waste and energy consumption while maintaining product quality.

In conclusion,(2,6,6-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its versatility across multiple disciplines underscores its importance in contemporary research and industrial applications.